tert-Butyl 1-(3-cyanobenzoyl)piperidin-4-ylcarbamate

• IUPAC Name: tert-butyl N-[1-(3-cyanobenzoyl)piperidin-4-yl]carbamate
• InChI: InChI=1S/C18H23N3O3/c1-18(2,3)24-17(23)20-15-7-9-21(10-8-15)16(22)14-6-4-5-13(11-14)12-19/h4-6,11,15H,7-10H2,1-3H3,(H,20,23)
• InChI Key: TXUYYQYPISNQEE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)C(=O)C2=CC=CC(=C2)C#N
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol
• CAS No.: 1286272-83-0

Description

“tert-Butyl 1-(3-cyanobenzoyl)piperidin-4-ylcarbamate” is a chemical compound with the molecular formula C18H23N3O3. It is a substance with a content of 95% minimum.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis and Biological Evaluation : A compound similar to tert-Butyl 1-(3-cyanobenzoyl)piperidin-4-ylcarbamate, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, was synthesized and characterized. Its structure was confirmed by XRD data and was evaluated for antibacterial and anthelmintic activity, showing moderate results (Sanjeevarayappa et al., 2015).

• Process Development for Synthesis : Another related compound, (S)-tert-butyl 1-oxo-1-(1-(pyridin-2-yl)cyclopropylamino)propan-2-ylcarbamate, an intermediate in the manufacture of a lymphocyte function-associated antigen 1 inhibitor, was synthesized using a modified Kulinkovich–Szymoniak cyclopropanation, demonstrating an efficient process for large-scale preparation (Li et al., 2012).

Chemical Modifications and Potential Uses

• Development of Antagonists : 1-tert-butyl 3-methyl (3R,4R)-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)piperidine-1,3-dicarboxylate, an intermediate for nociceptin antagonists, was efficiently synthesized. This synthesis method proved applicable for large-scale operations, yielding enantiomerically pure compounds, indicating potential in drug development (Jona et al., 2009).

• Anticancer Drug Intermediates : Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an important intermediate for small molecule anticancer drugs, was synthesized from piperidin-4-ylmethanol. The method showed high yield and could be significant for developing optimized anti-tumor inhibitors (Zhang et al., 2018).

Safety and Hazards

According to the safety data sheet, if inhaled, the person should be removed to fresh air and kept comfortable for breathing. If it comes in contact with skin or hair, all contaminated clothing should be taken off immediately and the skin should be rinsed with water. If it gets in the eyes, they should be rinsed cautiously with water for several minutes. If swallowed, the mouth should be rinsed.